![molecular formula C15H29NO3 B1311979 Hexanoic acid, 6-[(1-oxononyl)amino]- CAS No. 69242-00-8](/img/structure/B1311979.png)
Hexanoic acid, 6-[(1-oxononyl)amino]-
Cat. No. B1311979
Key on ui cas rn:
69242-00-8
M. Wt: 271.4 g/mol
InChI Key: SBLCUTIOHNPTHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04634551
Procedure details
N-nonanoyl-6-aminoperoxycaproic acid was prepared by reaction of N-nonanoyl-6-aminocaproic acid with hydrogen peroxide in 98% methanesulfonic acid according to the procedure described in Example II. From 103 g (0.381 mol) of N-nonanoyl-6-aminocaproic acid, 44 g (1.29 mol) of hydrogen peroxide, and 170 mL of methanesulfonic acid was obtained 74.2 g of N-nonanoyl-6-aminoperoxycaproic acid having a peroxyacid AvO of 5.31% and a mp of 60° C. (theoretical yield=109.5 g of 5.57% AvO).
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH3:9].[OH:20][OH:21]>CS(O)(=O)=O>[C:1]([NH:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([OH:19])=[O:18])(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH3:9].[OH:20][OH:21].[C:1]([NH:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][C:17]([O:19][OH:20])=[O:18])(=[O:10])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH3:9]
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Inputs
Step One
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Name
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|
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Quantity
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170 mL
|
|
Type
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solvent
|
|
Smiles
|
CS(=O)(=O)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
|
C(CCCCCCCC)(=O)NCCCCCC(=O)O
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|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
OO
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CS(=O)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCCC)(=O)NCCCCCC(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.381 mol | |
| AMOUNT: MASS | 103 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OO
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.29 mol | |
| AMOUNT: MASS | 44 g |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCCC)(=O)NCCCCCC(=O)OO
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 74.2 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
